Cas no 3775-73-3 ((3R)-3-aminobutanoic acid)

• Product Name: (3R)-3-aminobutanoic acid
• CAS No: 3775-73-3
• MF: C₄H₉NO₂
• MW: 103.1198
• MDL: MFCD00211284
• CID: 44481
• PubChem ID: 6994717
• Update Time: 2025-06-11

(3R)-3-aminobutanoic acid Chemical and Physical Properties

Names and Identifiers

• (R)-3-Aminobutyric acid
• (R)-3-AMinobutanoic acid
• D-3-Abu-OH
• R-3-ABU-OH
• R-3-Aminobutyric acid
• (3R)-3-aminobutanoic acid
• D-β-Homoalanine
• Butanoic acid, 3-amino-, (3R)-
• (R)-3-Amino-butyric acid
• (3R)-3-Aminobutyric acid
• (R)-HOMO-BETA-ALANINE
• (R)-beta-homo-alanine
• (R)-3-Amino-butyricacid
• D-A-Homoalanine
• d-beta-homoalanine
• D-3-Aminobutyric acid
• L-3-Abu-OH
• (R)-3-AminobutanoicAcid
• 3-(R)-amino-butyric acid
• (3R)-3-azanylbutanoic acid
• (3R)-3-Amino-butanoic acid
• OQEBBZSWEGYTPG-GSVOUGTGSA-N
• BBL10
• A3308
• BBL102269
• GS-4128
• SCHEMBL598845
• AKOS005146085
• STL556068
• DB-027181
• (R)-beta-aminobutanoic acid
• MFCD00211284
• EN300-60248
• CS-W005235
• AKOS015995185
• 3775-73-3
• DTXSID10420710

• MDL： MFCD00211284
• Inchi： 1S/C4H9NO2/c1-3(5)2-4(6)7/h3H,2,5H2,1H3,(H,6,7)/t3-/m1/s1
• InChI Key： OQEBBZSWEGYTPG-GSVOUGTGSA-N
• SMILES： O([H])C(C([H])([H])[C@@]([H])(C([H])([H])[H])N([H])[H])=O

Computed Properties

• Exact Mass: 103.06300
• Monoisotopic Mass: 103.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 72.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3
• XLogP3: -2.4

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.105
• Boiling Point: 223.6 °C at 760 mmHg
• Flash Point: 89 °C
• PSA: 63.32000
• LogP: 0.50860

(3R)-3-aminobutanoic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P305+P351+P338
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (3R)-3-aminobutanoic acid

Comprehensive Overview of (3R)-3-aminobutanoic acid (CAS No. 3775-73-3): Properties, Applications, and Research Insights

(3R)-3-aminobutanoic acid, identified by its CAS number 3775-73-3, is a chiral amino acid derivative with significant relevance in pharmaceutical and biochemical research. This compound, also referred to as D-3-aminobutyric acid, belongs to the class of non-proteinogenic amino acids, which are increasingly studied for their potential in drug development and metabolic engineering. The enantiomeric purity of this compound is critical, as it influences its biological activity and compatibility with enzymatic systems.

In recent years, the demand for chiral building blocks like (3R)-3-aminobutanoic acid has surged due to their applications in synthesizing active pharmaceutical ingredients (APIs) and peptide-based therapeutics. Researchers are particularly interested in its role as a precursor for gamma-aminobutyric acid (GABA) analogs, which are explored for their neuroprotective and anti-inflammatory properties. The compound's stereospecificity makes it valuable for designing targeted drug delivery systems, a hot topic in precision medicine.

The synthesis of CAS 3775-73-3 often involves asymmetric catalysis or enzymatic resolution, aligning with the growing trend toward green chemistry and sustainable production methods. A frequently searched question in academic circles is: "How to optimize the enantioselective synthesis of (3R)-3-aminobutanoic acid?" This reflects the industrial need for cost-effective and scalable processes. Recent advancements in biocatalysis have shown promise, leveraging engineered enzymes to achieve high yields and purity.

Beyond pharmaceuticals, (3R)-3-aminobutanoic acid is investigated in nutraceuticals and functional foods, where its potential to modulate gut microbiota and metabolic pathways is under scrutiny. With the rise of personalized nutrition, this compound has garnered attention for its possible role in mitochondrial health and energy metabolism. Users often search for "health benefits of D-3-aminobutyric acid", highlighting public interest in its therapeutic applications.

From an analytical perspective, characterizing 3775-73-3 requires advanced techniques such as HPLC with chiral columns or nuclear magnetic resonance (NMR) spectroscopy. Quality control is paramount, especially when the compound is used in GMP-compliant manufacturing. FAQs like "How to distinguish (3R) and (3S) enantiomers of 3-aminobutanoic acid?" underscore the importance of robust analytical protocols in ensuring product integrity.

In summary, (3R)-3-aminobutanoic acid (CAS No. 3775-73-3) exemplifies the intersection of chiral chemistry and biomedical innovation. Its versatility in drug design, coupled with emerging applications in nutrition, positions it as a compound of enduring scientific and commercial interest. As research progresses, its role in addressing age-related diseases and metabolic disorders may further expand, answering the evolving queries of both academia and industry.